Cas no 2138017-90-8 (4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylpiperidine)

• Product Name: 4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylpiperidine
• CAS No: 2138017-90-8
• MF: C₁₂H₁₉F₂N₃
• MW: 243.296169519424
• CID: 5610258
• PubChem ID: 165863518
• Update Time: 2025-10-18

4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2138017-90-8
• EN300-841102
• 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]piperidine
• 4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylpiperidine

• Inchi： 1S/C12H19F2N3/c1-8(2)17-7-10(12(13)14)11(16-17)9-3-5-15-6-4-9/h7-9,12,15H,3-6H2,1-2H3
• InChI Key： XFCJQEDWXPXRBA-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C(C)C)N=C1C1CCNCC1)F

Computed Properties

• Exact Mass: 243.15470394g/mol
• Monoisotopic Mass: 243.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-ylpiperidine

Introduction to 4-(4-(Difluoromethyl)-1-(Propan-2-yl)-1H-pyrazol-3-yl)piperidine (CAS No. 2138017-90-8)

4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine, also known by its CAS number 2138017-90-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a difluoromethyl-substituted pyrazole moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.

The development of 4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine has been driven by the need for new therapeutic agents with improved efficacy and safety profiles. The compound's structure suggests that it may possess favorable pharmacological properties, such as high potency, selectivity, and metabolic stability. These attributes are crucial for the design of drugs that can effectively target specific biological pathways while minimizing adverse effects.

Recent research has highlighted the potential of 4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response.

The pharmacokinetic properties of 4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine have also been extensively studied. Research indicates that the compound exhibits good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. Furthermore, its metabolic stability suggests that it can maintain therapeutic concentrations in the body for extended periods, which is advantageous for long-term treatment regimens.

The safety profile of 4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine has been evaluated in both in vitro and in vivo models. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for further clinical development.

In conclusion, 4-(4-(Difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl)piperidine (CAS No. 2138017-90-8) represents a promising candidate for the development of new therapeutic agents. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing the treatment of various diseases.